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Compound of Interest

Compound Name: LEP(116-130)(mouse)

Cat. No.: B612461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LEP(116-130) is a synthetic fragment of the mouse leptin protein that has demonstrated

biological activity, including the ability to restrict weight gain and reduce food intake in leptin-

deficient mice.[1][2][3] The solubility of this peptide in physiologically relevant buffers such as

Phosphate-Buffered Saline (PBS) is a critical parameter for its application in in-vitro and in-vivo

studies. These application notes provide a summary of the available solubility data and a

detailed protocol for dissolving and handling mouse LEP(116-130) in PBS. Additionally, an

overview of the leptin signaling pathway is provided for contextual understanding.

Quantitative Solubility Data
The solubility of mouse LEP(116-130) has been reported in various aqueous solutions. The

following table summarizes the available quantitative data.
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Solvent Reported Solubility
Molar
Concentration
(approx.)

Source(s)

PBS 100 mg/mL 64.07 mM [4][5][6]

Water ≥ 50 mg/mL ≥ 32.04 mM [3]

Water Soluble to 1 mg/mL ~0.64 mM [1][2]

DMSO Soluble Not specified [7]

Note: In one study, LEP(116-130) showed incomplete solubility in PBS, which was partially

improved by using Ringer's solution.[8] This suggests that while high concentrations in PBS are

achievable, solubility can be influenced by specific experimental conditions.

Experimental Protocol for Solubilization in PBS
This protocol provides a general guideline for dissolving lyophilized mouse LEP(116-130) in

PBS. It is recommended to first test the solubility of a small amount of the peptide before

dissolving the entire stock.[9]

Materials:

Lyophilized mouse LEP(116-130) peptide

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Ultrasonic bath/sonicator (optional)

Procedure:

Equilibrate the Peptide: Before opening, allow the vial of lyophilized peptide to warm to room

temperature to prevent condensation.
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Initial Dissolution Attempt:

Add the desired volume of sterile PBS (pH 7.4) to the vial to achieve the target

concentration.

Vortex the solution for 30-60 seconds to facilitate dissolution.

Enhancing Solubility (if necessary):

If the peptide does not fully dissolve, sonication can be employed.[9] Briefly sonicate the

solution in an ultrasonic water bath for 10-20 seconds. Avoid prolonged sonication to

prevent peptide degradation.

Gentle warming of the solution to no more than 40°C can also aid in solubilization.[10]

Visual Inspection: A successfully solubilized peptide solution should be clear and free of any

visible particulates.[9] If the solution remains cloudy or contains precipitates, the peptide may

not be fully dissolved.

Storage:

For short-term storage (up to one month), store the peptide solution at -20°C.

For long-term storage (up to six months), aliquot the solution into smaller volumes to avoid

repeated freeze-thaw cycles and store at -80°C.[4]

Experimental Workflow for Solubility Testing
The following diagram illustrates a logical workflow for determining the solubility of a peptide

like LEP(116-130) in a given solvent.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sb-peptide.com/support/solubility/
https://wolfson.huji.ac.il/purification/PDF/Others/PIERCE_peptideSolubGuide.pdf
https://www.sb-peptide.com/support/solubility/
https://www.medchemexpress.com/LEP_116-130__mouse_.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Lyophilized Peptide

Add small volume of PBS

Vortex/Mix

Observe for dissolution

Clear Solution: Solubility Achieved

Yes

Incomplete Dissolution

No

End: Soluble

Apply Sonication

Gentle Warming (<40°C)

Re-observe

Yes

End: Insoluble at this concentration

No

Click to download full resolution via product page

Caption: Workflow for peptide solubility testing in PBS.
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Leptin Signaling Pathway Overview
Leptin exerts its biological effects by binding to the long form of the leptin receptor (LepRb),

which initiates a cascade of intracellular signaling events.[11] The primary and best-

characterized pathway is the Janus kinase/signal transducers and activators of transcription

(JAK/STAT) pathway.[12] Upon leptin binding, JAK2 is activated, leading to the phosphorylation

of STAT3, which then translocates to the nucleus to regulate gene expression.[13][14] Other

significant signaling pathways activated by leptin include the mitogen-activated protein kinase

(MAPK) and the phosphatidylinositol 3-kinase (PI3K) pathways.[13][15] These pathways are

involved in regulating various physiological processes, including energy balance, food intake,

and metabolism.[15]

The following diagram provides a simplified representation of the major leptin signaling

pathways.
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Caption: Simplified overview of major leptin signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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